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Compound of Interest

Compound Name:
2-(Trifluoromethyl)-3-

ethoxydodecafluorohexane

CAS No.: 297730-93-9

Cat. No.: B1225354

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Ethoxyperfluoro(2-

methylhexane), a specialty fluid with significant applications in the pharmaceutical and

chemical industries. This document details its chemical structure, physicochemical properties,

and key applications, with a focus on its utility in research and development and manufacturing

processes. Methodologies for its use as a heat transfer fluid are described, and its safety and

environmental profile are also discussed.

Chemical Structure and Identification
3-Ethoxyperfluoro(2-methylhexane) is a hydrofluoroether. Its structure is characterized by a six-

carbon backbone that is fully fluorinated, with an ethoxy group at the third carbon and a

trifluoromethyl group at the second carbon.

Below is a diagram illustrating the chemical structure of 3-Ethoxyperfluoro(2-methylhexane).
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Caption: 2D representation of the 3-Ethoxyperfluoro(2-methylhexane) molecule.

This compound is also known by several synonyms, including HFE-7500 and Novec 7500.[1][2]

[3] Its unique structure imparts a range of desirable properties, such as high thermal stability,

low surface tension, and chemical inertness.[2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 297730-93-9[1][4][5]

Molecular Formula C9H5F15O[1][4][5]

IUPAC Name
3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-

(trifluoromethyl)hexane

SMILES
CCOC(F)(C(F)(F)C(F)(F)C(F)(F)F)C(F)(C(F)

(F)F)C(F)(F)F[4]

InChI

InChI=1S/C9H5F15O/c1-2-25-

6(15,3(10,7(16,17)18)8(19,20)21)4(11,12)5(13,1

4)9(22,23)24/h2H2,1H3[2]

InChIKey HHBBIOLEJRWIGU-UHFFFAOYSA-N[2][4]

Physicochemical Properties
The physicochemical properties of 3-Ethoxyperfluoro(2-methylhexane) make it a versatile fluid

for a range of applications. Its wide liquid range, from -100°C to 130°C, allows for its use in

processes requiring both cooling and heating.[1]

Table 2: Physicochemical Data
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Property Value

Molecular Weight 414.11 g/mol [1]

Density 1.61 g/cm³[1]

Boiling Point 130°C[1]

Melting Point -100°C[1]

Flash Point 36.1°C[1]

Vapor Pressure 8.466 hPa at 20°C

Applications in Research and Drug Development
While not a pharmacologically active compound, 3-Ethoxyperfluoro(2-methylhexane) serves as

a critical process fluid in the pharmaceutical and chemical industries. Its primary application is

as a heat transfer fluid in a variety of processes, including:

Reactor Cooling: It is used to cool reactors in both pharmaceutical and chemical processing.

[6][7][8] Its excellent thermal stability and non-flammable nature make it a safer alternative to

other heat transfer fluids.[6][7]

Lyophilization (Freeze-Drying): In the manufacturing of pharmaceuticals and biologics,

precise temperature control is essential. 3-Ethoxyperfluoro(2-methylhexane) is well-suited for

pilot-scale and production-scale lyophilizers, particularly those that are steam-sterilized, due

to its high boiling point.[9]

Volatile Organic Compound (VOC) Capture: It can be employed in processes to capture and

recover volatile organic compounds.[10]

Deposition Solvent: It is also utilized as a solvent in deposition processes.[6][7]

The use of 3-Ethoxyperfluoro(2-methylhexane) is advantageous due to its non-flammability, low

toxicity, and favorable environmental profile, including a low global warming potential (GWP)

and zero ozone depletion potential.[6][7]
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Experimental Protocols: Use as a Heat Transfer
Fluid
While specific operational parameters will vary based on the equipment and process, the

following provides a general methodology for the use of 3-Ethoxyperfluoro(2-methylhexane) as

a heat transfer fluid in a laboratory or pilot-plant setting.

Objective: To provide controlled cooling or heating to a chemical reactor.

Materials:

Jacketed chemical reactor

Recirculating chiller/heater compatible with 3-Ethoxyperfluoro(2-methylhexane)

Insulated tubing

3-Ethoxyperfluoro(2-methylhexane)

Workflow Diagram:

Heat Transfer Workflow

Heat Transfer System

Recirculating Chiller/Heater

Pump

Fluid Outlet

Jacketed Reactor

From Reactor Jacket

To Reactor Jacket
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Click to download full resolution via product page

Caption: General workflow for using a heat transfer fluid with a jacketed reactor.

Procedure:

System Preparation: Ensure the recirculating chiller/heater and all associated tubing are

clean, dry, and free of any residual materials from previous use. The system should be leak-

tested prior to filling.

Filling the System: Carefully fill the reservoir of the recirculating chiller/heater with 3-

Ethoxyperfluoro(2-methylhexane). Avoid overfilling.

Circulation: Start the pump of the recirculator to begin circulating the fluid through the jacket

of the reactor. Check for any leaks and ensure a steady flow.

Temperature Control: Set the desired temperature on the recirculating chiller/heater. The

system will now either heat or cool the circulating 3-Ethoxyperfluoro(2-methylhexane) to

maintain the set temperature in the reactor.

Monitoring: Monitor the temperature of both the heat transfer fluid and the contents of the

reactor throughout the process.

Shutdown and Recovery: Once the process is complete, the heat transfer fluid can be cooled

to a safe temperature and drained from the system for reuse.

Safety and Environmental Profile
3-Ethoxyperfluoro(2-methylhexane) is characterized by low toxicity.[6][7] It is minimally irritating

to the skin and eyes. From an environmental standpoint, it has a low Global Warming Potential

(GWP) and does not contribute to ozone depletion.[6][7] It is also exempt from the U.S. EPA's

definition of a volatile organic compound (VOC).[6][7]

Table 3: Safety and Environmental Data
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Parameter Information

Hazard Class Irritant[1]

GHS Classification
May cause long-lasting harmful effects to

aquatic life[10]

Global Warming Potential (GWP) Low[6][7]

Ozone Depletion Potential Zero[6][7]

It is important to note that as of a 2022 announcement, the production of the Novec line of

products, including 3-Ethoxyperfluoro(2-methylhexane), is planned to be phased out by the end

of 2025 due to regulatory trends and stakeholder expectations regarding per- and

polyfluoroalkyl substances (PFAS).[6]

Conclusion
3-Ethoxyperfluoro(2-methylhexane) is a highly useful and versatile fluid for a range of

applications in the pharmaceutical and chemical industries, primarily as a heat transfer

medium. Its unique combination of thermal stability, chemical inertness, and favorable safety

and environmental properties has made it a valuable tool for researchers, scientists, and drug

development professionals. While its future availability may be limited, its properties and

applications serve as a benchmark for the development of next-generation process fluids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

http://www.stenutz.eu/chem/solv6.php?name=3-ethoxyperfluoro%282-methylhexane%29
https://www.scbt.com/p/3-ethoxyperfluoro-2-methylhexane-297730-93-9
https://prostech.vn/3m-novec-7500-engineered-fluid/
https://www.3m.com/3M/en_US/p/d/b40045191/
https://www.3mindia.in/3M/en_IN/p/d/b40045191/
https://www.acota.co.uk/wp-content/uploads/2019/08/3M-Pharmaceutical-Freeze-Dryer-Tech-Bulletin.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/297730-93-9
https://pubchem.ncbi.nlm.nih.gov/compound/297730-93-9
https://www.benchchem.com/product/b1225354/docs#an-in-depth-technical-guide-to-3-ethoxyperfluoro-2-methylhexane
https://www.benchchem.com/product/b1225354/docs#an-in-depth-technical-guide-to-3-ethoxyperfluoro-2-methylhexane
https://www.benchchem.com/product/b1225354/docs#an-in-depth-technical-guide-to-3-ethoxyperfluoro-2-methylhexane
https://www.benchchem.com/product/b1225354/docs#an-in-depth-technical-guide-to-3-ethoxyperfluoro-2-methylhexane
https://www.benchchem.com/product/b1225354?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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